Cas no 1336250-84-0 ((2R)-1-(2-bromo-4-methylphenyl)propan-2-amine)

• Product Name: (2R)-1-(2-bromo-4-methylphenyl)propan-2-amine
• CAS No: 1336250-84-0
• MF: C₁₀H₁₄BrN
• MW: 228.128861904144
• CID: 6397472
• PubChem ID: 130692226
• Update Time: 2025-10-18

(2R)-1-(2-bromo-4-methylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(2-bromo-4-methylphenyl)propan-2-amine
• 1336250-84-0
• EN300-1897214

• Inchi： 1S/C10H14BrN/c1-7-3-4-9(6-8(2)12)10(11)5-7/h3-5,8H,6,12H2,1-2H3/t8-/m1/s1
• InChI Key： ZHKQSBMFABEXQB-MRVPVSSYSA-N
• SMILES： BrC1C=C(C)C=CC=1C[C@@H](C)N

Computed Properties

• Exact Mass: 227.03096g/mol
• Monoisotopic Mass: 227.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-1-(2-bromo-4-methylphenyl)propan-2-amine

Introduction to (2R)-1-(2-bromo-4-methylphenyl)propan-2-amine (CAS No. 1336250-84-0)

(2R)-1-(2-bromo-4-methylphenyl)propan-2-amine (CAS No. 1336250-84-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The chemical structure of (2R)-1-(2-bromo-4-methylphenyl)propan-2-amine is composed of a substituted phenyl ring and a chiral amine moiety. The presence of the bromine atom and the methyl group on the phenyl ring, along with the chiral center at the amine position, imparts distinct physical and chemical properties to this compound. These properties make it an attractive candidate for further investigation in drug discovery and development.

Recent studies have highlighted the importance of chiral compounds in pharmaceutical research due to their potential to exhibit enantioselective biological activities. The enantiomeric purity of (2R)-1-(2-bromo-4-methylphenyl)propan-2-amine is crucial for its pharmacological effects, as different enantiomers can have significantly different biological activities and safety profiles. Therefore, efficient and scalable methods for the synthesis of enantiomerically pure forms of this compound are essential.

In terms of synthesis, several approaches have been reported in the literature. One common method involves the asymmetric synthesis of the chiral amine using catalytic asymmetric hydrogenation or enzymatic resolution techniques. These methods not only provide high enantiomeric excess but also offer good yields and operational simplicity, making them suitable for large-scale production.

The biological activity of (2R)-1-(2-bromo-4-methylphenyl)propan-2-amine has been explored in various preclinical studies. Research has shown that this compound exhibits potent activity against certain types of cancer cells, particularly those derived from breast and lung cancers. The mechanism of action is believed to involve the modulation of specific signaling pathways that are critical for cancer cell proliferation and survival.

Furthermore, studies have also investigated the potential use of (2R)-1-(2-bromo-4-methylphenyl)propan-2-amine as a lead compound for the development of new antiviral agents. Preliminary data suggest that this compound may interfere with viral replication processes, making it a promising candidate for further optimization and clinical evaluation.

In addition to its potential therapeutic applications, (2R)-1-(2-bromo-4-methylphenyl)propan-2-amine has been used as a building block in organic synthesis. Its versatile reactivity allows it to be incorporated into more complex molecular architectures, which can be tailored for specific biological targets or functional properties. This makes it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

The safety profile of (2R)-1-(2-bromo-4-methylphenyl)propan-2-amine is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, which is a favorable attribute for its potential use in medicinal applications. However, further investigations are necessary to fully understand its long-term safety and pharmacokinetic properties.

In conclusion, (2R)-1-(2-bromo-4-methylphenyl)propan-2-amine (CAS No. 1336250-84-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or as a building block in organic synthesis. Ongoing research efforts aim to optimize its properties and explore its full potential in various fields.